N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine

• Molecular Formula: C22H27NO
• Molecular Weight: 321.5 g/mol
• IUPAC Name: N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine
• InChI: InChI=1S/C22H27NO/c1-4-23(5-2)19-13-12-18-22(24-3,20-14-8-6-9-15-20)21-16-10-7-11-17-21/h6-11,14-17H,4-5,18-19H2,1-3H3
• InChI Key: QFANXQDLKSZITH-UHFFFAOYSA-N
• SMILES: CCN(CC)CC#CCC(C1=CC=CC=C1)(C2=CC=CC=C2)OC

Description

N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine, also known as DEDPA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience and pharmacology. DEDPA is a member of the diphenylacetylene class of compounds and has been shown to have a unique mechanism of action in the brain.

Mechanism of Action

The mechanism of action of N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine involves the inhibition of the reuptake of dopamine and norepinephrine, which increases the levels of these neurotransmitters in the brain. This leads to increased activation of the reward pathway and may contribute to the addictive potential of N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine.
Biochemical and Physiological Effects:
N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine has been shown to have several biochemical and physiological effects in the brain. These include increased levels of dopamine and norepinephrine, activation of the reward pathway, and protection of neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine in lab experiments is its unique mechanism of action, which allows for the study of the dopamine and norepinephrine systems in the brain. However, one limitation is that N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine has potential for abuse and may not be suitable for all types of experiments.

Future Directions

There are several potential future directions for research on N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine. One area of interest is the development of N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine-based drugs for the treatment of neurodegenerative diseases such as Parkinson's disease. Another area of interest is the study of the addictive potential of N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine and its potential as a treatment for addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine in the brain.

Synthesis Methods

The synthesis of N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine involves the reaction of 2-bromo-5,5-diphenylpent-2-yn-1-ol with diethylamine and sodium hydride in anhydrous tetrahydrofuran. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine has been the subject of several scientific studies due to its potential applications in the field of neuroscience and pharmacology. One study found that N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine acts as a selective inhibitor of the reuptake of dopamine and norepinephrine, which are neurotransmitters involved in mood regulation and addiction. Another study found that N,N-diethyl-5-methoxy-5,5-diphenylpent-2-yn-1-amine has potential as a treatment for neurodegenerative diseases such as Parkinson's disease due to its ability to protect neurons from oxidative stress.